N1-(2-chlorobenzyl)-N2-((1-(pyrazin-2-yl)piperidin-4-yl)methyl)oxalamide
Description
N1-(2-chlorobenzyl)-N2-((1-(pyrazin-2-yl)piperidin-4-yl)methyl)oxalamide, also known as CPOP, is a chemical compound that has been studied for its potential applications in scientific research.
Scientific Research Applications
Molecular Interactions and Antagonistic Activities
One study explored the molecular interaction of a structurally related antagonist with the CB1 cannabinoid receptor. This research utilized the AM1 molecular orbital method for conformational analysis, revealing insights into the energetic stability of conformers and their interactions with the receptor. This antagonist's binding interaction with the receptor was compared to that of cannabinoid agonists, suggesting a detailed mechanism of action at the molecular level (Shim et al., 2002).
Structural Characterization and Analgesic Potential
Another study focused on the structural characterization of fentanyl and its analogue, highlighting the importance of NMR spectroscopy and X-ray crystallography in understanding compound structures. This research contributes to the development of long-acting analgesics, showcasing the role of structural analysis in drug design (Jimeno et al., 2003).
Heterocyclic Compounds in Pharmaceuticals
Research on nitrogen-containing heterocyclic compounds, such as pyrazines and piperidine, emphasizes their high biological activities and applications in pharmaceuticals and agrochemicals. This work illustrates the diversity and importance of nitrogen-containing compounds in various industries, including their roles as herbicides, insecticides, and pharmaceutical intermediates (Higasio & Shoji, 2001).
Aurora Kinase Inhibition for Cancer Treatment
A study on aurora kinase inhibitors demonstrates the potential therapeutic application of compounds in treating cancer. The specific compound discussed inhibits Aurora A, highlighting the ongoing research into targeted cancer therapies and the role of chemical compounds in developing new treatment strategies (ヘンリー，ジェームズ, 2006).
Synthesis and Evaluation of Cannabinoid Analogues
The synthesis of cannabinoid analogues with potential biological activity underlines the importance of chemical synthesis in drug discovery. This research presents a method for preparing compounds with the potential to interact with cannabinoid receptors, further contributing to the understanding of these receptors' pharmacological targeting (Pinna et al., 2012).
properties
IUPAC Name |
N'-[(2-chlorophenyl)methyl]-N-[(1-pyrazin-2-ylpiperidin-4-yl)methyl]oxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22ClN5O2/c20-16-4-2-1-3-15(16)12-24-19(27)18(26)23-11-14-5-9-25(10-6-14)17-13-21-7-8-22-17/h1-4,7-8,13-14H,5-6,9-12H2,(H,23,26)(H,24,27) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XDVIGGOACLRJLW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1CNC(=O)C(=O)NCC2=CC=CC=C2Cl)C3=NC=CN=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22ClN5O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
387.9 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N1-(2-chlorobenzyl)-N2-((1-(pyrazin-2-yl)piperidin-4-yl)methyl)oxalamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![methyl 4-[[4-[(E)-2-cyano-3-oxo-3-[3-(trifluoromethyl)anilino]prop-1-enyl]-2-methoxyphenoxy]methyl]benzoate](/img/structure/B2684733.png)
![1-[1-(3-Nitrophenyl)ethyl]-4-prop-2-ynylpiperazine](/img/structure/B2684738.png)
![N-[2-[[2-(2,2-Dichloro-1-methylcyclopropyl)acetyl]amino]ethyl]prop-2-enamide](/img/structure/B2684744.png)
![4-chloro-N'-({1-[(4-methylphenyl)sulfonyl]-4-piperidinyl}carbonyl)benzenecarbohydrazide](/img/structure/B2684747.png)
![2-(Bromomethyl)spiro[3.4]octane](/img/structure/B2684750.png)
![11-Methyl-8-(4-methylphenyl)-13-propyl-5-oxa-2,11,13-triazatricyclo[7.4.0.0^{3,7}]trideca-1(9),3(7)-diene-6,10,12-trione](/img/structure/B2684754.png)